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Compound of Interest

Compound Name: 5-Bromonicotinimidamide

CAS No.: 345591-93-7

Cat. No.: B1612907 Get Quote

Chemical Identity & Physicochemical Context
Substance Name: 5-Bromonicotinimidamide Systematic Name: 5-Bromo-3-

pyridinecarboximidamide Chemical Family: Halogenated Heteroaromatic Amidine Molecular

Formula:

Molecular Weight: ~200.04 g/mol

Scientific Context
This compound is a bifunctional building block. The 5-bromo position serves as an electrophilic

handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the 3-amidine

group acts as a nucleophilic precursor for synthesizing fused heterocycles (e.g., pyrimidines,

imidazoles).

Critical Physicochemical Insight:

Basicity: The amidine group (

) makes this compound a strong organic base. It will readily absorb atmospheric

and moisture to form carbonates or hydrolyze to the amide.

State: Typically supplied as a hydrochloride salt (more stable) or a hygroscopic free base

solid.
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Hazard Identification & Risk Assessment (GHS)
Note: In the absence of specific toxicological studies for this rare intermediate, classifications

are derived from Structure-Activity Relationships (SAR) of analogous halogenated pyridines

and benzamidines.

GHS Classification (Predicted)
Hazard Class Category Hazard Statement

Mechanistic
Rationale

Skin

Corrosion/Irritation
Cat. 2

H315: Causes skin

irritation.

Amidine basicity

causes saponification

of skin lipids;

halogenated pyridines

are contact irritants.

Serious Eye

Damage/Irritation
Cat. 2A

H319: Causes serious

eye irritation.

High pH of the

amidine moiety upon

contact with ocular

moisture causes

immediate irritation.

STOT - Single

Exposure
Cat. 3

H335: May cause

respiratory irritation.

Dust inhalation

irritates mucous

membranes due to

localized pH changes.

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed.

Halogenated pyridines

often exhibit metabolic

toxicity via

cytochrome P450

inhibition.

Pre-Operational Risk Assessment Workflow
Before handling, researchers must determine the salt form. The free base poses a higher risk

of chemical burns and instability than the hydrochloride salt.
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Identify Compound Form HCl/HBr Salt?
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Figure 1: Decision logic for handling based on the chemical state (Salt vs. Free Base).

Storage & Stability Engineering
The primary failure mode for this reagent is hydrolysis. The amidine carbon is electrophilic;

water attacks it to form 5-bromonicotinamide, releasing ammonia.

Storage Protocol
Atmosphere: Store under inert gas (Argon preferred over Nitrogen due to density).

Temperature: Refrigerate (

). Cold storage slows hydrolysis kinetics.

Container: Amber glass with a Teflon-lined cap. Avoid metal containers as the amidine can

complex with transition metals.

Self-Validating Check:

Before use: Check the physical appearance. The pure compound should be an off-white to

pale yellow solid. If it appears "wet" or smells strongly of ammonia, significant hydrolysis has

occurred.

Operational Handling Protocols
A. Personal Protective Equipment (PPE)
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Respiratory: N95 (US) or P2 (EU) dust mask required when weighing solids outside a

containment enclosure.

Ocular: Chemical splash goggles. Safety glasses are insufficient due to the basic nature of

the dust.

Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double gloving recommended if

handling solutions >0.1 M.

B. Solubilization & Reaction Setup
When using 5-Bromonicotinimidamide in cross-coupling reactions:

Solvent Choice: Use anhydrous polar aprotic solvents (DMF, DMSO, or Acetonitrile). Avoid

ketones (e.g., acetone) as amidines can react to form imines/aminals.

Base Compatibility: If using the HCl salt in a Suzuki coupling, add an extra equivalent of

base (e.g.,

) to neutralize the salt and free the amidine, or protect the amidine nitrogen if catalyst
poisoning is observed.

C. Waste Disposal
Segregation: Do not mix with acidic waste streams immediately; the exothermic

neutralization can cause splattering.

Deactivation: Quench residues with dilute acid (1M HCl) to convert the basic amidine to the

stable, water-soluble salt before disposal in the organic halogenated waste stream.

Emergency Response Procedures
First Aid Logic
The response protocol prioritizes neutralizing the high pH insult to tissues.

Eye Contact:

Action: Rinse immediately with water for 15 minutes.
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Mechanism: Dilution is critical to stop alkaline hydrolysis of the corneal proteins.

Skin Contact:

Action: Wash with soap and water. Do not use ethanol (increases permeability).

Mechanism: Mechanical removal of the solid prevents dermal absorption.

Inhalation:

Action: Move to fresh air. If breathing is difficult, administer oxygen.

Mechanism: Reduces pulmonary inflammation caused by alkaline dust deposition.

Firefighting Measures
Media: Dry chemical,

, or alcohol-resistant foam.

Warning: Combustion produces toxic gases: Hydrogen Bromide (HBr), Nitrogen Oxides (

), and Hydrogen Cyanide (HCN). Firefighters must wear full SCBA.
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Figure 2: Emergency response workflow emphasizing immediate dilution and medical follow-

up.
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[https://www.benchchem.com/product/b1612907#safety-data-sheet-sds-for-5-
bromonicotinimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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